Cas no 751437-96-4 (6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 751437-96-4
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD09797846
• CID: 5548259
• Update Time: 2025-07-18

6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-1-[2-(4-morpholinyl)ethyl]-2-oxo-

• MDL： MFCD09797846
• Inchi： 1S/C13H17N3O3/c1-10-8-12(17)16(13(18)11(10)9-14)3-2-15-4-6-19-7-5-15/h8,17H,2-7H2,1H3
• InChI Key： ZGCFHLNCQVBTGI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN2CCOCC2)C(O)=CC(C)=C1C#N

Additional information on 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-Hydroxy-4-Methyl-1-(2-Morpholinoethyl)-2-Oxo-1,2-Dihydropyridine-3-Carbonitrile: A Comprehensive Overview

6-Hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 751437-96-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a hydroxy group, a methyl group, a morpholinoethyl substituent, and a cyano group. These functional groups contribute to the compound's diverse chemical properties and biological activities.

The hydroxy group in the compound plays a crucial role in enhancing its solubility and reactivity, making it an attractive candidate for various chemical reactions. The methyl group, on the other hand, provides steric hindrance and influences the compound's conformational flexibility. The morpholinoethyl substituent introduces a polar and flexible chain, which can enhance the compound's interaction with biological targets. The cyano group, known for its strong electron-withdrawing properties, contributes to the compound's overall stability and reactivity.

Recent studies have focused on the pharmacological properties of 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile. One of the key areas of interest is its potential as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has also led to its exploration in drug design and development. Researchers have used this compound as a lead structure to synthesize a series of analogs with enhanced biological activities. For example, modifications to the morpholinoethyl substituent have resulted in compounds with improved potency and selectivity against specific targets. These efforts are crucial for optimizing the therapeutic potential of this class of compounds.

In terms of synthesis, 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile can be prepared through a multi-step process involving several key reactions. One common approach involves the condensation of an appropriate aldehyde with a cyanoacetic acid derivative followed by substitution reactions to introduce the morpholinoethyl group. The synthesis is often carried out under carefully controlled conditions to ensure high yields and purity.

The safety profile of 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 6-hydroxy-4-methyl-1-(2-morpholinoethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 751437-96-4) represents a promising molecule with diverse applications in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.